Cas no 1189929-74-5 (2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3-ethylphenyl)acetamide)

• Product Name: 2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3-ethylphenyl)acetamide
• CAS No: 1189929-74-5
• MF: C₂₈H₂₆N₄O₂
• MW: 450.531646251678
• CID: 5343429
• Update Time: 2025-07-16

2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-benzyl-8-methyl-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(3-ethylphenyl)acetamide
• 2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3-ethylphenyl)acetamide
• 2-(3-benzyl-8-methyl-4-oxopyrimido[5,4-b]indol-5-yl)-N-(3-ethylphenyl)acetamide
• 2-(3-benzyl-8-methyl-4-oxo-3,4-dihydro-5H-pyrimido[5,4-b]indol-5-yl)-N-(3-ethylphenyl)acetamide

• Inchi： 1S/C28H26N4O2/c1-3-20-10-7-11-22(15-20)30-25(33)17-32-24-13-12-19(2)14-23(24)26-27(32)28(34)31(18-29-26)16-21-8-5-4-6-9-21/h4-15,18H,3,16-17H2,1-2H3,(H,30,33)
• InChI Key： QXVBWYISQREFSA-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C3C=C(C)C=CC=3N2CC(NC2C=CC=C(CC)C=2)=O)N=CN1CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 764
• XLogP3: 5
• Topological Polar Surface Area: 66.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3-ethylphenyl)acetamide

Introduction to 2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3-ethylphenyl)acetamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1189929-74-5, specifically named as 2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3-ethylphenyl)acetamide, represents a fascinating molecule in the realm of chemical biology. This intricate structure, featuring a fused pyrimido[5,4-b]indole core and an acetamide substituent, has garnered attention due to its potential pharmacological properties and structural uniqueness. The CAS number 1189929-74-5 serves as a unique identifier, ensuring precise classification and retrieval in scientific databases.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The pyrimido[5,4-b]indole scaffold, a bicyclic system incorporating both pyrimidine and indole moieties, is known for its versatility in mimicking key biological functionalities. In particular, the presence of a 3-benzyl group and an 8-methyl substituent in this compound modulates its electronic properties and interactions with biological targets. These features make it a promising candidate for further exploration in the development of novel therapeutic agents.

The acetamide moiety at the N-position introduces another layer of complexity, influencing both solubility and metabolic stability. This structural feature is particularly relevant in drug design, as it can enhance bioavailability while minimizing off-target effects. The 3-ethylphenyl group, another key component of the molecule, contributes to its overall lipophilicity and binding affinity. Such fine-tuned structural attributes are critical for optimizing pharmacokinetic profiles and therapeutic efficacy.

Current research in chemical biology emphasizes the exploration of natural product-inspired scaffolds due to their inherent biological activity and structural diversity. The pyrimido[5,4-b]indole core has been extensively studied for its role in various biological processes, including enzyme inhibition and receptor binding. The compound under discussion aligns with this trend, offering a synthetic derivative that combines structural elegance with functional potential. Its unique combination of aromatic rings and heterocyclic systems positions it as a valuable asset in the quest for novel bioactive molecules.

One of the most compelling aspects of this compound is its potential application in addressing complex diseases characterized by multifactorial mechanisms. For instance, studies have suggested that molecules with similar scaffolds may exhibit anti-inflammatory or anticancer properties by modulating key signaling pathways. The 3-benzyl group, in particular, has been implicated in enhancing binding interactions with protein targets, a crucial factor in drug design. Similarly, the 8-methyl substituent can influence electronic distribution across the molecule, affecting its reactivity and stability.

The acetamide functional group also plays a significant role in determining the compound's pharmacological profile. Acetamides are well-known for their ability to enhance membrane permeability and metabolic stability, making them attractive candidates for oral administration. Additionally, they can serve as hinge-binding groups in protein-ligand interactions, facilitating targeted drug delivery. The presence of this moiety in our compound suggests that it may exhibit favorable pharmacokinetic properties alongside potent biological activity.

Recent computational studies have further illuminated the potential of this compound as a lead molecule. Molecular docking simulations indicate that it can interact with various biological targets with high affinity. For example, preliminary data suggest that it may bind to enzymes involved in metabolic pathways relevant to inflammation and cancer progression. These findings underscore the importance of computational chemistry in accelerating drug discovery processes by predicting molecular interactions before experimental validation.

The synthesis of such complex molecules requires meticulous attention to detail to ensure high yield and purity. Advanced synthetic techniques, including transition-metal-catalyzed reactions and asymmetric synthesis methods, are often employed to construct intricate scaffolds like those found in our compound. The development of efficient synthetic routes not only facilitates laboratory-scale production but also opens avenues for large-scale manufacturing if clinical success is achieved.

In conclusion,2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3-ethylphenyl)acetamide (CAS no 1189929-74-5) represents a structurally unique and pharmacologically promising molecule. Its combination of heterocyclic systems,benzyl, methyl, and acetamide substituents positions it as a valuable candidate for further exploration in drug discovery programs targeting complex diseases. As research continues to uncover new therapeutic applications for natural product-inspired scaffolds,this compound stands out as a testament to the ingenuity of modern chemical biology.